Methyl 2-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]benzoate

• IUPAC Name: methyl 2-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]benzoate
• InChI: InChI=1S/C18H16N2O6S/c1-26-18(23)12-6-2-4-8-14(12)19-16(21)10-11-20-17(22)13-7-3-5-9-15(13)27(20,24)25/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key: YVZJGWIDACSKFN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C18H16N2O6S
• Molecular Weight: 388.4 g/mol

Description

“Methyl 2-(1,1,3-trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)acetate” is a compound with the molecular formula C10H9NO5S. The benzisothiazole ring system in this molecule is essentially planar.

Molecular Structure Analysis

In the molecule, the benzisothiazole ring system is essentially planar, as is the -C-C(=O)-O-C- sequence of atoms in the vicinity of the acetate group. The mean plane of these atoms forms a dihedral angle with the benzisothiazole ring system.

Mechanism of Action

Methyl 2-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]benzoate's mechanism of action involves inhibiting certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation and cancer progression. It also inhibits the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in memory and learning.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing inflammation, inducing apoptosis (programmed cell death) in cancer cells, and improving cognitive function. It has also been shown to have antioxidant activity, protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 2-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]benzoate in lab experiments is its potential as a multitargeted agent, meaning it can inhibit multiple enzymes involved in various diseases. However, one limitation is its solubility, as it is only soluble in organic solvents such as DMSO.

Future Directions

There are several future directions for Methyl 2-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]benzoate research, including studying its potential in combination with other drugs for cancer treatment, investigating its potential in treating other neurodegenerative disorders, and improving its solubility for better use in lab experiments. Additionally, there is potential for developing this compound derivatives with improved potency and selectivity.

Synthesis Methods

Methyl 2-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]benzoate has been synthesized using various methods, including the reaction of 2-aminobenzoic acid with 2-chloro-N-(2-formylphenyl) acetamide in the presence of triethylamine and triphenylphosphine. Another method involves the reaction of 2-aminobenzoic acid with 2-chloro-N-(2-hydroxyphenyl) acetamide in the presence of triethylamine and triphenylphosphine.

Scientific Research Applications

Methyl 2-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]benzoate has been shown to have potential in various scientific research applications, including as an anticancer agent, an anti-inflammatory agent, and an antifungal agent. It has also been studied for its potential in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.